Imidaprilat
Imidaprilat
Imidaprilat is an angiotensin-converting enzyme (ACE) inhibitor with antihypertensive activity. Imidaprilat competitively binds to and inhibits ACE, thereby blocking the conversion of angiotensin I to angiotensin II. This prevents the potent vasoconstrictive actions of angiotensin II and results in vasodilation. Imidaprilat also decreases angiotensin II-induced aldosterone secretion by the adrenal cortex, which leads to an increase in sodium excretion and subsequently increases water outflow.
Imidaprilat is a member of the class of imidazolidines that is imidapril in which the ethyl ester group has been hydrolysed to the corresponding acid group. It is the active metabolite of imidapril used to treat hypertension. It has a role as an EC 3.4.15.1 (peptidyl-dipeptidase A) inhibitor, an antihypertensive agent and a drug metabolite. It is a dipeptide, a member of imidazolidines, a secondary amino compound, a dicarboxylic acid and a N-acylurea. It derives from an imidapril.
Imidaprilat, also known as 6366A, belongs to the class of organic compounds known as dipeptides. These are organic compounds containing a sequence of exactly two alpha-amino acids joined by a peptide bond. Imidaprilat is slightly soluble (in water) and a moderately acidic compound (based on its pKa).
Imidaprilat is a member of the class of imidazolidines that is imidapril in which the ethyl ester group has been hydrolysed to the corresponding acid group. It is the active metabolite of imidapril used to treat hypertension. It has a role as an EC 3.4.15.1 (peptidyl-dipeptidase A) inhibitor, an antihypertensive agent and a drug metabolite. It is a dipeptide, a member of imidazolidines, a secondary amino compound, a dicarboxylic acid and a N-acylurea. It derives from an imidapril.
Imidaprilat, also known as 6366A, belongs to the class of organic compounds known as dipeptides. These are organic compounds containing a sequence of exactly two alpha-amino acids joined by a peptide bond. Imidaprilat is slightly soluble (in water) and a moderately acidic compound (based on its pKa).
Brand Name:
Vulcanchem
CAS No.:
89371-44-8
VCID:
VC0020323
InChI:
InChI=1S/C18H23N3O6/c1-11(15(22)21-14(17(25)26)10-20(2)18(21)27)19-13(16(23)24)9-8-12-6-4-3-5-7-12/h3-7,11,13-14,19H,8-10H2,1-2H3,(H,23,24)(H,25,26)/t11-,13-,14-/m0/s1
SMILES:
CC(C(=O)N1C(CN(C1=O)C)C(=O)O)NC(CCC2=CC=CC=C2)C(=O)O
Molecular Formula:
C18H23N3O6
Molecular Weight:
377.4 g/mol
Imidaprilat
CAS No.: 89371-44-8
Reference Standards
VCID: VC0020323
Molecular Formula: C18H23N3O6
Molecular Weight: 377.4 g/mol
| CAS No. | 89371-44-8 |
|---|---|
| Product Name | Imidaprilat |
| Molecular Formula | C18H23N3O6 |
| Molecular Weight | 377.4 g/mol |
| IUPAC Name | (4S)-3-[(2S)-2-[[(1S)-1-carboxy-3-phenylpropyl]amino]propanoyl]-1-methyl-2-oxoimidazolidine-4-carboxylic acid |
| Standard InChI | InChI=1S/C18H23N3O6/c1-11(15(22)21-14(17(25)26)10-20(2)18(21)27)19-13(16(23)24)9-8-12-6-4-3-5-7-12/h3-7,11,13-14,19H,8-10H2,1-2H3,(H,23,24)(H,25,26)/t11-,13-,14-/m0/s1 |
| Standard InChIKey | VFAVNRVDTAPBNR-UBHSHLNASA-N |
| Isomeric SMILES | C[C@@H](C(=O)N1[C@@H](CN(C1=O)C)C(=O)O)N[C@@H](CCC2=CC=CC=C2)C(=O)O |
| SMILES | CC(C(=O)N1C(CN(C1=O)C)C(=O)O)NC(CCC2=CC=CC=C2)C(=O)O |
| Canonical SMILES | CC(C(=O)N1C(CN(C1=O)C)C(=O)O)NC(CCC2=CC=CC=C2)C(=O)O |
| Description | Imidaprilat is an angiotensin-converting enzyme (ACE) inhibitor with antihypertensive activity. Imidaprilat competitively binds to and inhibits ACE, thereby blocking the conversion of angiotensin I to angiotensin II. This prevents the potent vasoconstrictive actions of angiotensin II and results in vasodilation. Imidaprilat also decreases angiotensin II-induced aldosterone secretion by the adrenal cortex, which leads to an increase in sodium excretion and subsequently increases water outflow. Imidaprilat is a member of the class of imidazolidines that is imidapril in which the ethyl ester group has been hydrolysed to the corresponding acid group. It is the active metabolite of imidapril used to treat hypertension. It has a role as an EC 3.4.15.1 (peptidyl-dipeptidase A) inhibitor, an antihypertensive agent and a drug metabolite. It is a dipeptide, a member of imidazolidines, a secondary amino compound, a dicarboxylic acid and a N-acylurea. It derives from an imidapril. Imidaprilat, also known as 6366A, belongs to the class of organic compounds known as dipeptides. These are organic compounds containing a sequence of exactly two alpha-amino acids joined by a peptide bond. Imidaprilat is slightly soluble (in water) and a moderately acidic compound (based on its pKa). |
| Synonyms | 3-(2-(N-(1-carboxy-3-phenylpropyl)amino)propionyl)-1-methyl-2-oxoimidazolidine-4-carboxylic acid 6366A imidaprilat imidaprilat hydrochloride, (4S-(3(R*(R*)),4R*)) imidaprilat hydrochloride, (4S-(3(S*(R*)),4R*))-isomer imidaprilat, (4S-(3(R(R*)),4R*))-isomer imidaprilat, monosodium salt, (4S-(3(R*(R*)),4R*))-isome |
| PubChem Compound | 5464344 |
| Last Modified | Nov 11 2021 |
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